Cas no 31005-03-5 (2H-1-Benzopyran-2-one,7-(2-propen-1-yloxy)-)

• Product name: 2H-1-Benzopyran-2-one,7-(2-propen-1-yloxy)-
• CAS No: 31005-03-5
• MF: C₁₂H₁₀O₃
• MW: 202.206003665924
• CID: 317888
• PubChem ID: 327169

2H-1-Benzopyran-2-one,7-(2-propen-1-yloxy)- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,7-(2-propen-1-yloxy)-
• 7-prop-2-enoxychromen-2-one
• 7-(Allyloxy)-2H-2-chromenone
• 7-(allyloxy)-2H-chromen-2-one
• 7-(allyloxy)coumarin
• 7-allyloxy-2H-chromen-2-one
• 7-allyloxychromen-2-one
• 7-Allyloxycoumarin
• 7-O-allyl umbelliferone
• 7-prop-2-enyloxychromen-2-one
• AC1L6ZX6
• CHEMBL432745
• NSC301050
• STOCK1N-04739
• TimTec1_006482
• umbelliferyl allyl ether
• CS-0361066
• AKOS005260030
• 31005-03-5
• HMS1552G14
• SCHEMBL4765530
• NSC 301050
• 2H-1-Benzopyran-2-one, 7-(2-propen-1-yloxy)-
• BDBM50366103
• DTXSID30316227
• NSC-301050
• KWNHWLBNDYLDEC-UHFFFAOYSA-N
• 7-(Allyloxy)-2H-chromen-2-one #
• 2H-2-Chromenone,7-[(2-propenyl)oxy]
• AH-034/34967059

• Inchi： InChI=1S/C12H10O3/c1-2-7-14-10-5-3-9-4-6-12(13)15-11(9)8-10/h2-6,8H,1,7H2
• InChI Key： KWNHWLBNDYLDEC-UHFFFAOYSA-N
• SMILES： C(OC1C=CC2C=CC(=O)OC=2C=1)C=C

Computed Properties

• Exact Mass: 202.063
• Monoisotopic Mass: 202.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.195
• Boiling Point: 367.1°C at 760 mmHg
• Flash Point: 153.6°C
• Refractive Index: 1.569
• PSA: 35.53
• LogP: 2.35780

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives